Cas no 860362-11-4 (1-Acetyl-3-cyano-7-azaindole)

1-Acetyl-3-cyano-7-azaindole structure
1-Acetyl-3-cyano-7-azaindole structure
Product Name:1-Acetyl-3-cyano-7-azaindole
CAS No:860362-11-4
MF:C10H7N3O
MW:185.182081460953
CID:718152
PubChem ID:329761814
Update Time:2025-04-19

1-Acetyl-3-cyano-7-azaindole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile,1-acetyl-
    • 1-ACETYL-7-AZAINDOL-3-CARBONITRIL
    • 1-Acetyl-7-azaindole-3-carbonitrile
    • 1-acetylpyrrolo[2,3-b]pyridine-3-carbonitrile
    • 1-ACETYL-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONITRILE
    • 1-Acetyl-3-cyano-7-azaindole
    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile,1-acetyl
    • CHEMBL4285930
    • 860362-11-4
    • 1-Acetyl-7-azaindole-3-carbonitrile, 97%
    • BDBM50466429
    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 1-acetyl-
    • DTXSID20677995
    • SCHEMBL1667840
    • MDL: MFCD10000910
    • Inchi: 1S/C10H7N3O/c1-7(14)13-6-8(5-11)9-3-2-4-12-10(9)13/h2-4,6H,1H3
    • InChI Key: NPAWPECQIJLNCD-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=C(C#N)C2=CC=CN=C12

Computed Properties

  • Exact Mass: 185.05900
  • Monoisotopic Mass: 185.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7A^2
  • XLogP3: 0.9

Experimental Properties

  • Melting Point: 165-169 °C
  • PSA: 58.68000
  • LogP: 1.56808

1-Acetyl-3-cyano-7-azaindole Security Information

1-Acetyl-3-cyano-7-azaindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 65.00 2022-06-08
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